Cas no 1261487-29-9 (2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261487-29-9
• MF: C₁₂H₇F₄NO₂
• MW: 273.1830971241
• CID: 4920847
• Update Time: 2025-10-30

2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7F4NO2/c13-11-5-9(10(18)6-17-11)7-2-1-3-8(4-7)19-12(14,15)16/h1-6,18H
• InChI Key： JIXUCUNJBZVINZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine

Recent Advances in the Study of 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261487-29-9)

The compound 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261487-29-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine as a key intermediate in the synthesis of novel pharmaceutical agents. Its structural features, including the fluorine and trifluoromethoxy substituents, contribute to its enhanced metabolic stability and binding affinity to target proteins. These characteristics make it a promising candidate for the development of drugs targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable advancements in the study of this compound is its application in the design of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have demonstrated that derivatives of 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine exhibit potent inhibitory activity against specific kinases, paving the way for the development of targeted therapies.

In addition to its role in kinase inhibition, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preclinical studies have shown that it can modulate key inflammatory pathways, such as the NF-κB signaling pathway, which is implicated in chronic inflammatory conditions. These findings suggest that 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine could serve as a lead compound for the development of new anti-inflammatory drugs.

The synthesis of 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine has also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are crucial for scaling up the compound's production for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research is focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-Fluoro-5-hydroxy-4-(3-(trifluoromethoxy)phenyl)pyridine (CAS: 1261487-29-9) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and anti-inflammatory therapy highlight its potential to address unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring novel treatments to patients.